Dual active sites in a triazine-based covalent organic polymeric framework promoting oxygen reduction reaction†
Chemical Communications Pub Date: 2022-03-30 DOI: 10.1039/D2CC00865C
Abstract
A new significant feature of a triazine-based covalent organic polymer electrocatalyst is demonstrated. The metal-free electrocatalyst has dual-active sites, which enable it to entangle oxygen via a push–pull interaction that plays a crucial role in promoting the oxygen reduction reaction.
Recommended Literature
- [1] Interfacial CO2-mediated nanoscale oil transport: from impediment to enhancement†
- [2] Additions & corrections published in 2012
- [3] Consistent changes in electronic states and photocatalytic activities of metal (Au, Pd, Pt)-modified TiO2 studied by far-ultraviolet spectroscopy†
- [4] 31. The structure of egg-plum gum. Part II. The hydrolysis products obtained from the methylated degraded gum
- [5] A luminescent terbium coordination polymer as a multifunctional water-stable sensor for detection of Pb2+ ions, PO43− ions, Cr2O72− ions, and some amino acids†
- [6] Determination of copper volumetrically by the iodine-thiocyanate method
- [7] The effect of a thiophene ring in the outer position on mesomorphic properties of the bent-shaped liquid crystals†
- [8] Multi-energy calibration (MEC) applied to laser-induced breakdown spectroscopy (LIBS)†
- [9] Cellulose nanocrystals and microfibrillated cellulose as building blocks for the design of hierarchical functional materials
- [10] Development of the catalytic reactivity of an oxo–peroxo Mo(vi) Schiff base complex supported on supermagnetic nanoparticles as a reusable green nanocatalyst for selective epoxidation of olefins†
Journal Name：Chemical Communications
Research Products
-
Vat Violet 13 (Technical Grade)
CAS no.: 4424-87-7
-
CAS no.: 109-12-6
-
CAS no.: 101-55-3
-
CAS no.: 446-36-6
-
CAS no.: 495-54-5
-
1,3-Thiazole-4-carboxylic acid
CAS no.: 3973-08-8
-
CAS no.: 3796-24-5
